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Compound of Interest

Compound Name: 1,8-Naphthosultone

Cat. No.: B1194518

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability
and purity of 1,8-Naphthosultone (CAS No. 83-31-8), a key intermediate in the synthesis of
various organic compounds, including specialized dyes, pigments, and potentially
pharmaceutical agents. This document details commercially available sources, typical purity
levels, and outlines experimental protocols for its purification and analysis.

Commercial Availability

1,8-Naphthosultone is readily available from a variety of chemical suppliers, catering to both
research and bulk manufacturing needs. The compound is typically supplied as a light orange
to yellow or green crystalline powder.[1][2]

Below is a summary of representative suppliers and their offerings. Please note that pricing is
subject to change and may vary based on the supplier, quantity, and purity grade.
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. . Available .

Supplier Purity . Price Range (USD)
Quantities

Apurva Chemicals 98.0% Bulk quantities Contact for quote

_ _ Discontinued, check

Sigma-Aldrich 98% ) -
for alternatives

TCI America >98.0% (HPLC) 59, 259 $165.90 - $477.19

Chem-Impex > 98% (HPLC) 5G $95.14

BoroPharm Inc. - 59 $325.42

ChemicalBook

19, 59, 10g, 25g,

Varies by supplier
Y Supp 100g, 2509

$24 - $1,222.45

Purity and Impurities

The standard commercial purity for 1,8-Naphthosultone is typically >98%, with High-

Performance Liquid Chromatography (HPLC) being a common method for purity assessment.

[2][3] Potential impurities may arise from the synthetic route, which often involves the

sulfonation of naphthalene followed by subsequent reaction steps. Common impurities could

include isomers of naphthalenesulfonic acids or unreacted starting materials.

husicochemical :

Property Value Reference
CAS Number 83-31-8 [1]
Molecular Formula C10HeO3S [1]
Molecular Weight 206.22 g/mol [1]
"
Melting Point Approx. 154-158 °C [1][4]

Experimental Protocols
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Synthesis of 1,8-Naphthosultone

A common synthetic route to 1,8-Naphthosultone involves the diazotization of 8-
aminonaphthalene-1-sulfonic acid (peri acid), followed by hydrolysis. This process transforms
the amino group into a hydroxyl group, which then undergoes intramolecular cyclization to form

the sultone.

Workflow for the Synthesis of 1,8-Naphthosultone:

Step 1: Diazotization

G-Aminonaphthalene-l-sulfonic aci(D Sodium Nitrite

NaNO2, HCl, 0-5 °C

Gaphthalene—l—sulfonic acid-8-diazonium sa@

H20, Heat

Step 2: Hydrolysis and Cyclization

[Crude 1,8—Naphthosulton9

Recrystallization

Step 3: Purification

[Recrystallization Solvent) Gure 1,8—Naphthosult0n9

Click to download full resolution via product page

Caption: Synthetic workflow for 1,8-Naphthosultone.

Purification by Recrystallization

Hydrochloric Acid
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Recrystallization is a standard method for purifying crude 1,8-Naphthosultone. The choice of
solvent is critical for achieving high purity and yield. A suitable solvent should dissolve the
compound well at elevated temperatures but poorly at lower temperatures.

General Recrystallization Protocol:

» Solvent Selection: While specific solvent systems for 1,8-Naphthosultone are not widely
published, common solvents for recrystallizing moderately polar organic compounds include
ethanol, acetone, or mixtures such as ethanol/water or acetone/hexane.[5][6][7] A systematic
approach to test the solubility of 1,8-Naphthosultone in various solvents at different
temperatures is recommended to identify the optimal system.

» Dissolution: Dissolve the crude 1,8-Naphthosultone in a minimal amount of the chosen
boiling solvent to form a saturated solution.

» Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to
remove them.

o Crystallization: Allow the hot solution to cool slowly and undisturbed to room temperature,
followed by further cooling in an ice bath to induce crystallization.

« |solation: Collect the purified crystals by vacuum filtration using a Bichner funnel.

e Washing: Wash the crystals with a small amount of the cold recrystallization solvent to
remove any remaining soluble impurities.

e Drying: Dry the purified crystals under vacuum to remove residual solvent.

Purity Analysis by High-Performance Liquid
Chromatography (HPLC)

A reversed-phase HPLC method is suitable for determining the purity of 1,8-Naphthosultone.
The following is a representative, though not definitively validated, method based on the
analysis of similar naphthalene derivatives.[8][9] Method development and validation would be
required for a specific application.

lllustrative HPLC Method Parameters:
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Parameter Value
C18 reversed-phase, 4.6 x 150 mm, 5 pm
Column _ _
particle size
Isocratic or gradient elution with Acetonitrile and
Mobile Phase Water (with 0.1% Trifluoroacetic Acid or Formic
Acid)
Flow Rate 1.0 mL/min
Injection Volume 10 pL
Column Temperature 25°C
Detector UV at 254 nm

Sample Preparation

Dissolve a known concentration of 1,8-
Naphthosultone in the mobile phase or a

suitable solvent like acetonitrile.

Workflow for HPLC Purity Analysis:
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Sample Preparation
(Dissolve in mobile phase)

Inject Sample

HPLC System
(C18 Column, Mobile Phase)

Chromatographic Separation
[UV Detection (254 an

Data Analysis
(Peak Integration, Purity Calculation)

Click to download full resolution via product page
Caption: General workflow for HPLC purity analysis.

This technical guide provides a foundational understanding of the commercial landscape and
purity considerations for 1,8-Naphthosultone. For specific research and development
applications, it is recommended to obtain a certificate of analysis from the chosen supplier and
to validate any analytical or purification methods in-house.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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